N-ethyl-3-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(o-tolyl)propanamide

• IUPAC Name: N-ethyl-N-(2-methylphenyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
• InChI: InChI=1S/C19H20N2O3/c1-3-20(15-9-5-4-8-14(15)2)18(22)12-13-21-16-10-6-7-11-17(16)24-19(21)23/h4-11H,3,12-13H2,1-2H3
• InChI Key: ULNXQJFXJRCGAC-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1C)C(=O)CCN2C3=CC=CC=C3OC2=O
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

N-ethyl-3-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(o-tolyl)propanamide, also known as ETOB, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. ETOB is a small molecule that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Photoreactions of Related Compounds : A study by Shima et al. (1984) investigated the photoreactions of N,N-dimethylpyruvamide (DMPA) in methanol and ethanol, which are chemically related to N-ethyl-3-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(o-tolyl)propanamide. These reactions yielded various products, highlighting the compound's potential in photochemical applications and organic synthesis (Shima et al., 1984).

Poly(2-oxazoline)s in Biomedical Applications : Research by Lorson et al. (2018) and Sedláček et al. (2012) on poly(2-oxazoline)s, a class of polymers related to the 2-oxazoline group in the compound of interest, discussed their potential in biomaterials for drug, gene, protein, and radionuclide delivery. These polymers are biocompatible and have properties advantageous for biomedical applications (Lorson et al., 2018); (Sedláček et al., 2012).